4-(3,5-Difluorophenyl)-2-formylphenol, 95%

• IUPAC Name: 5-(3,5-difluorophenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C13H8F2O2/c14-11-4-9(5-12(15)6-11)8-1-2-13(17)10(3-8)7-16/h1-7,17H
• InChI Key: YZAVZGLOTCSVJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)F)F)C=O)O
• Molecular Formula: C13H8F2O2
• DSSTOX Substance ID: DTXSID50685124
• Molecular Weight: 234.20 g/mol
• CAS RN: 1111129-11-3

Description

4-(3,5-Difluorophenyl)-2-formylphenol, 95% (4-DFFP) is an organic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid with a melting point of 73-74°C and a boiling point of 200-203°C. It is soluble in many organic solvents, including ethanol and acetonitrile. 4-DFFP is a versatile compound that has been used in a variety of fields, including organic synthesis, biochemistry, and pharmacology.

Scientific Research Applications

4-(3,5-Difluorophenyl)-2-formylphenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis reactions, such as the synthesis of amides, ketones, and aldehydes. It has also been used in biochemistry as a substrate for enzyme assays, and in pharmacology as a substrate for drug metabolism studies.

Mechanism of Action

4-(3,5-Difluorophenyl)-2-formylphenol, 95% is an aromatic compound that readily undergoes nucleophilic substitution reactions. In the presence of a base catalyst, the nucleophilic formaldehyde is able to attack the electrophilic 3,5-difluorophenol, resulting in the formation of 4-(3,5-Difluorophenyl)-2-formylphenol, 95%. The reaction is reversible, and the product can be isolated by cooling the reaction mixture.
Biochemical and Physiological Effects
4-(3,5-Difluorophenyl)-2-formylphenol, 95% has been studied for its biochemical and physiological effects. In vitro studies have shown that 4-(3,5-Difluorophenyl)-2-formylphenol, 95% is able to inhibit the activity of several enzymes, including cytochrome P450 2C19, cytochrome P450 3A4, and cytochrome P450 2D6. In vivo studies have shown that 4-(3,5-Difluorophenyl)-2-formylphenol, 95% is able to reduce the levels of several drugs in the body, including warfarin and phenytoin.

Advantages and Limitations for Lab Experiments

4-(3,5-Difluorophenyl)-2-formylphenol, 95% has several advantages for laboratory experiments. It is relatively inexpensive, and is readily available from chemical suppliers. It is also easy to handle and store, and is soluble in many organic solvents. However, it is important to note that 4-(3,5-Difluorophenyl)-2-formylphenol, 95% is a toxic compound, and should be handled with caution.

Future Directions

There are several potential future directions for the use of 4-(3,5-Difluorophenyl)-2-formylphenol, 95% in scientific research. It could be used as a tool for drug metabolism studies, and for the synthesis of new drugs and other organic compounds. It could also be used to study the effects of drugs on various enzymes, and to develop new drugs with improved efficacy and safety profiles. Additionally, 4-(3,5-Difluorophenyl)-2-formylphenol, 95% could be used to study the effects of environmental pollutants on biochemical pathways.

Synthesis Methods

4-(3,5-Difluorophenyl)-2-formylphenol, 95% can be synthesized from 3,5-difluorophenol and formaldehyde in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide. The reaction proceeds through a nucleophilic aromatic substitution reaction, where the formaldehyde acts as a nucleophile and the 3,5-difluorophenol acts as an electrophile. The reaction is typically carried out in an aqueous solution at a temperature of 80-90°C.